Cas no 885956-98-9 (2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide)

• Product Name: 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide
• CAS No: 885956-98-9
• MF: C₈H₆F₄N₂O
• MW: 222.139655590057
• CID: 6782966
• PubChem ID: 4227477
• Update Time: 2025-06-08

2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide
• 2-fluoro-N'-hydroxy-4-(trifluoromethyl)benzenecarboximidamide
• 885956-98-9

• Inchi： 1S/C8H6F4N2O/c9-6-3-4(8(10,11)12)1-2-5(6)7(13)14-15/h1-3,15H,(H2,13,14)
• InChI Key： KIGZVOJZOIQLOZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(=NO)N

Computed Properties

• Exact Mass: 222.04162547g/mol
• Monoisotopic Mass: 222.04162547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide

2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide (CAS No. 885956-98-9): A Comprehensive Overview

2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide (CAS No. 885956-98-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorine atom and a trifluoromethyl group, exhibits promising biological activities and potential therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, biological activities, and current research trends associated with 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide.

Chemical Structure and Properties

The molecular formula of 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide is C₁₀H₇F₄N₂O, with a molecular weight of approximately 237.16 g/mol. The presence of the fluorine atom and the trifluoromethyl group imparts unique chemical properties to this compound. Fluorine atoms are known for their high electronegativity, which can influence the electronic distribution and reactivity of the molecule. The trifluoromethyl group, on the other hand, is a common functional group in pharmaceuticals due to its lipophilicity and metabolic stability.

The chemical structure of 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide includes a benzimidamide core, which is a versatile scaffold in medicinal chemistry. The benzimidamide moiety is often associated with various biological activities, including anti-inflammatory, antiviral, and anticancer properties. The hydroxyl group (-OH) attached to the nitrogen atom of the imidamide group can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding to biological targets.

Synthesis Methods

The synthesis of 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide has been explored using various synthetic routes. One common approach involves the reaction of 2-fluoro-4-(trifluoromethyl)aniline with hydroxylamine hydrochloride in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). This reaction typically proceeds via an intermediate amide formation step followed by cyclization to form the benzimidamide ring.

An alternative synthetic route involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve yields. In this method, 2-fluoro-4-(trifluoromethyl)aniline is reacted with hydroxylamine under microwave irradiation conditions. The microwave-assisted approach not only accelerates the reaction but also enhances the selectivity and purity of the final product.

Biological Activities

2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide has been studied for its potential biological activities in various preclinical models. One of the most notable activities is its anti-inflammatory effect. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These cytokines play a crucial role in inflammatory responses and are implicated in several chronic diseases, including arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide has demonstrated antiviral activity against several viral strains. Studies have reported that this compound can inhibit viral replication by interfering with key viral enzymes or host cell receptors involved in viral entry and replication. This makes it a promising candidate for further development as an antiviral agent.

Clinical Applications and Research Trends

The potential therapeutic applications of 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide are currently being explored in various preclinical and early-stage clinical trials. One area of focus is its use as an anti-inflammatory agent for treating chronic inflammatory diseases. Preclinical studies have shown promising results in animal models of arthritis and inflammatory bowel disease, suggesting that this compound may have therapeutic benefits in these conditions.

In parallel, research on the antiviral properties of 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide is ongoing. Recent studies have identified potential targets for antiviral activity, including viral proteases and RNA-dependent RNA polymerases. These findings provide valuable insights into the mechanism of action and pave the way for further optimization and development as an antiviral drug candidate.

Safety Profile and Future Directions

The safety profile of 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide is an important consideration for its potential therapeutic applications. Preclinical toxicology studies have generally shown favorable safety profiles, with no significant adverse effects observed at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-Fluoro-N'-hydroxy-4-(trifluoromethyl)benzimidamide (CAS No. 885956-98-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, including fluorine atoms and a trifluoromethyl group, contributes to its favorable pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, making it an exciting area of focus in medicinal chemistry and pharmaceutical development.